Cas no 1235074-45-9 (3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide)

• Product Name: 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide
• CAS No: 1235074-45-9
• MF: C₁₉H₂₄ClFN₂O₃S
• MW: 414.921866416931
• CID: 6505908
• PubChem ID: 49684219
• Update Time: 2025-05-25

3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide
• VU0629795-1
• 3-chloro-N-((1-((2,5-dimethylfuran-3-yl)methyl)piperidin-4-yl)methyl)-4-fluorobenzenesulfonamide
• AKOS024490276
• F5017-1101
• 3-chloro-N-({1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide
• 1235074-45-9
• 3-chloro-N-[[1-[(2,5-dimethylfuran-3-yl)methyl]piperidin-4-yl]methyl]-4-fluorobenzenesulfonamide

• Inchi： 1S/C19H24ClFN2O3S/c1-13-9-16(14(2)26-13)12-23-7-5-15(6-8-23)11-22-27(24,25)17-3-4-19(21)18(20)10-17/h3-4,9-10,15,22H,5-8,11-12H2,1-2H3
• InChI Key： ANKHREUARDKFLA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1CCN(CC2C=C(C)OC=2C)CC1)(=O)=O)F

Computed Properties

• Exact Mass: 414.1180197g/mol
• Monoisotopic Mass: 414.1180197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide

Comprehensive Analysis of 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide (CAS No. 1235074-45-9)

The compound 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide (CAS No. 1235074-45-9) is a highly specialized sulfonamide derivative with a unique structural framework. Its molecular architecture combines a piperidine core, a 2,5-dimethylfuran moiety, and a fluorobenzene sulfonamide group, making it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on such heterocyclic compounds due to their potential applications in targeting specific biological pathways.

In recent years, the demand for sulfonamide-based therapeutics has surged, driven by their versatility in modulating enzyme activity and receptor interactions. The presence of both chloro and fluoro substituents in this compound enhances its bioavailability and binding affinity, which are critical factors in modern drug design. This aligns with the growing trend of halogenated pharmaceuticals, a topic frequently searched in academic and industrial databases.

The 2,5-dimethylfuran segment in 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide is particularly noteworthy. Furan derivatives are gaining attention for their role in green chemistry and sustainable synthesis, as they can be derived from renewable biomass. This connection to eco-friendly drug development resonates with current discussions on reducing the environmental footprint of pharmaceutical production.

From a structural-activity relationship (SAR) perspective, the piperidine ring in this compound offers conformational flexibility, which is often exploited to optimize drug-target interactions. Computational studies and molecular docking simulations have become essential tools for predicting the behavior of such molecules, a trend reflected in the rising number of searches for in silico drug design methodologies.

Another key aspect of 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide is its potential as a lead compound for further optimization. The integration of high-throughput screening (HTS) and fragment-based drug discovery has accelerated the identification of analogs with improved efficacy and safety profiles. This aligns with the industry's shift toward precision medicine and personalized therapeutics.

Stability and metabolic resistance are also critical considerations for this compound. The sulfonamide group is known for its metabolic stability, which contributes to prolonged half-life in biological systems. Researchers are actively investigating strategies to enhance these properties, as evidenced by the increasing popularity of searches related to ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

In summary, 3-chloro-N-({1-(2,5-dimethylfuran-3-yl)methylpiperidin-4-yl}methyl)-4-fluorobenzene-1-sulfonamide (CAS No. 1235074-45-9) represents a compelling case study in modern pharmaceutical research. Its multifaceted structure and potential applications make it a valuable candidate for further exploration, particularly in the context of targeted therapy and sustainable drug development.